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Introduction
Dimethicone PEG-7 Phosphate is a complex silicone-based surfactant that finds significant

application in the cosmetic and personal care industries.[1][2][3] Chemically, it is the phosphate

ester of a polyethylene glycol (PEG) ether of dimethicone.[4] This unique structure, combining

a hydrophobic dimethicone backbone with a hydrophilic PEG-phosphate group, imparts

valuable emulsifying, cleansing, and surfactant properties.[3][5] Its water-solubility and anionic

nature further broaden its utility in various formulations.[6] This technical guide provides a

comprehensive overview of the core physicochemical properties of Dimethicone PEG-7
Phosphate, detailed experimental protocols for their determination, and a discussion of its

applications, particularly with relevance to the pharmaceutical sciences.

Chemical Identity and Structure
Dimethicone PEG-7 Phosphate is a synthetic polymer.[3] The "PEG-7" designation indicates

an average of seven ethylene oxide units in the polyethylene glycol chain.[7]

Table 1: Chemical Identification of Dimethicone PEG-7 Phosphate
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Identifier Value

INCI Name Dimethicone PEG-7 Phosphate[8]

CAS Number 132207-31-9[8]

Molecular Formula C14H39O8PSi4[2]

Molecular Weight 478.77 g/mol [2]

Synonyms

Pecosil® PS-112, Siloxanes and Silicones, di-

Me, 3-hydroxypropyl Me, ethers with

polyethylene glycol dihydrogen phosphate[5][9]

Physicochemical Properties
The combination of a siloxane chain with a PEGylated phosphate group results in a molecule

with distinct surface-active properties. While specific quantitative data for Dimethicone PEG-7
Phosphate is not extensively published in publicly available literature, the following sections

outline its key physicochemical characteristics and the methodologies for their determination.

Solubility
Dimethicone PEG-7 Phosphate is described as a 100% water-soluble anionic silicone

phosphate ester.[6] This high water solubility is attributed to the hydrophilic nature of the PEG-

phosphate portion of the molecule.

Viscosity
The viscosity of Dimethicone PEG-7 Phosphate solutions is dependent on its concentration

and the temperature. Generally, the viscosity of silicone-based polymers is influenced by their

molecular weight and structure.[7]

Table 2: Viscosity of Dimethicone PEG-7 Phosphate Solutions (Hypothetical Data)
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Concentration (% w/v in
Deionized Water)

Temperature (°C) Viscosity (mPa·s)

1 25 Data not available

5 25 Data not available

10 25 Data not available

Note: Specific viscosity data for Dimethicone PEG-7 Phosphate is not readily available in the

reviewed literature. The table is provided as a template for experimental data.

Surface Tension and Critical Micelle Concentration
(CMC)
As a surfactant, Dimethicone PEG-7 Phosphate reduces the surface tension of aqueous

solutions.[3] The concentration at which the surfactant molecules begin to form micelles is

known as the Critical Micelle Concentration (CMC). Above the CMC, the surface tension of the

solution remains relatively constant. The low surface tension of silicones contributes to their

good spreading quality.[7][10]

Table 3: Surface Tension and CMC of Dimethicone PEG-7 Phosphate (Hypothetical Data)

Parameter Value

Critical Micelle Concentration (CMC) Data not available

Surface Tension at CMC (γCMC) Data not available

Note: Specific surface tension and CMC values for Dimethicone PEG-7 Phosphate are not

readily available in the reviewed literature. The table is provided as a template for experimental

data.

Emulsifying Properties
Dimethicone PEG-7 Phosphate is an effective oil-in-water (o/w) emulsifier.[6] This property is

crucial for the formulation of creams, lotions, and other cosmetic products where the stable

dispersion of an oil phase in an aqueous phase is required.
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Hydrophilic-Lipophilic Balance (HLB)
The HLB value is an empirical scale used to select emulsifiers. While a specific HLB value for

Dimethicone PEG-7 Phosphate is not consistently reported, its water-solubility and function

as an o/w emulsifier suggest a relatively high HLB value. For comparison, methyl silicone has a

required HLB of 11.[11]

Experimental Protocols
The following are detailed methodologies for determining the key physicochemical properties of

Dimethicone PEG-7 Phosphate.

Determination of Viscosity
Methodology: A rotational viscometer can be used to determine the dynamic viscosity of

aqueous solutions of Dimethicone PEG-7 Phosphate at various concentrations and

temperatures.

Apparatus: Rotational viscometer with appropriate spindle geometry (e.g., concentric

cylinder or cone-plate).

Procedure:

Prepare a series of aqueous solutions of Dimethicone PEG-7 Phosphate at different

concentrations (e.g., 1%, 5%, 10% w/v) using deionized water.

Calibrate the viscometer according to the manufacturer's instructions.

Place a known volume of the sample solution into the viscometer's sample cup.

Allow the sample to equilibrate to the desired temperature (e.g., 25 °C) using a

temperature-controlled bath.

Measure the viscosity at a range of shear rates to assess the Newtonian or non-

Newtonian behavior of the solution.

Record the viscosity in millipascal-seconds (mPa·s).
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Figure 1. Experimental workflow for viscosity measurement.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)
Methodology: The surface tension of aqueous solutions of Dimethicone PEG-7 Phosphate
can be measured using a tensiometer. The CMC is determined by plotting surface tension as a

function of the logarithm of the surfactant concentration.

Apparatus: Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

Procedure:

Prepare a stock solution of Dimethicone PEG-7 Phosphate in deionized water.

Create a series of dilutions from the stock solution to cover a wide range of

concentrations, both below and above the expected CMC.

Measure the surface tension of each solution, starting with the most dilute.

Ensure the measuring probe (ring or plate) is thoroughly cleaned between measurements.

Plot the surface tension (in mN/m) against the logarithm of the concentration.

The CMC is the concentration at which a sharp break in the curve is observed. The

surface tension value at this point is the γCMC.
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Prepare Stock Solution & Dilutions

Measure Surface Tension of Each Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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